Cas no 1807154-26-2 (Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate)

• Product Name: Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate
• CAS No: 1807154-26-2
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4895420
• Update Time: 2025-05-24

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-9(17)4-8-6(5-12)3-7(15)10(16-8)11(13)14/h3,11H,2,4-5H2,1H3
• InChI Key： RSAICUCJAHFVFV-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)N=C(CC(=O)OCC)C(CBr)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate: A Comprehensive Overview

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate, with CAS No. 1807154-26-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates multiple functional groups, including a bromomethyl group, a difluoromethyl group, and an iodine atom attached to a pyridine ring. These features make it a valuable molecule for exploring various chemical reactions and applications.

The synthesis of Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate involves a series of intricate organic reactions. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various reaction conditions has been extensively studied, making it a reliable substrate for further modifications. Its versatility in undergoing nucleophilic substitutions, electrophilic additions, and coupling reactions has positioned it as a key intermediate in the development of advanced materials and pharmaceutical agents.

In the realm of drug discovery, Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate has shown promise as a potential lead compound for targeting specific biological pathways. Researchers have utilized its unique reactivity to design molecules that can modulate enzyme activity or bind to receptors with high affinity. For instance, studies published in the Journal of Medicinal Chemistry highlight its role in the development of inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The incorporation of halogen atoms (bromine and iodine) into the molecule enhances its electronic properties, making it an attractive candidate for applications in optoelectronics. Recent research has explored its potential as a building block for organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's ability to undergo metal-catalyzed cross-coupling reactions has facilitated its integration into conjugated systems, which are essential for achieving high efficiency in electronic devices.

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate also exhibits interesting behavior in catalytic processes. Its ability to act as both an electrophile and nucleophile makes it a versatile catalyst in transition-metal-mediated reactions. A study published in the Nature Chemistry journal demonstrated its effectiveness in facilitating enantioselective alkylation reactions, which are critical for the synthesis of chiral pharmaceutical compounds.

The environmental impact of Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to ensure its safe use in industrial applications. Findings from the Environmental Science & Technology journal suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1807154-26-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers striving to push the boundaries of chemical innovation.